Cas no 749830-96-4 (1-(3-fluorophenyl)methyl-1,4-diazepane)

• Product Name: 1-(3-fluorophenyl)methyl-1,4-diazepane
• CAS No: 749830-96-4
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD03407494
• CID: 2950258
• PubChem ID: 3163330
• Update Time: 2025-11-06

1-(3-fluorophenyl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-氟苄基)高哌嗪
• 1-(3-Fluoro-benzyl)-[1,4]diazepane
• 1-[(3-fluorophenyl)methyl]-1,4-diazepane
• 1-(3-fluorobenzyl)-1,4-diazepane
• 1-(3-Fluorobenzyl)-1,4-diazepane, AldrichCPR
• 1-(3-fluorophenyl)methyl-1,4-diazepane
• SCHEMBL24322866
• MFCD03407494
• EN300-1196831
• 749830-96-4
• AKOS000130567

• MDL： MFCD03407494
• Inchi： 1S/C12H17FN2/c13-12-4-1-3-11(9-12)10-15-7-2-5-14-6-8-15/h1,3-4,9,14H,2,5-8,10H2
• InChI Key： GUVOCHQLYVTSTO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCNCCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Additional information on 1-(3-fluorophenyl)methyl-1,4-diazepane

1-(3-Fluorophenyl)methyl-1,4-diazepane: A Comprehensive Overview

1-(3-Fluorophenyl)methyl-1,4-diazepane (CAS No. 749830-96-4) is a unique organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a fluorophenyl group introduces interesting electronic and steric properties, making it a valuable molecule for various applications in drug discovery and development.

The diazepane ring system is known for its versatility in accommodating different substituents while maintaining structural integrity. In the case of 1-(3-fluorophenyl)methyl-1,4-diazepane, the fluorine atom at the third position of the phenyl ring adds a fluorophilic character, which can enhance binding affinity in biological systems. Recent studies have highlighted the importance of fluorinated compounds in modulating pharmacokinetic properties such as solubility and bioavailability.

One of the most promising aspects of 1-(3-fluorophenyl)methyl-1,4-diazepane is its potential as a scaffold for developing CNS (Central Nervous System) drugs. The diazepane ring has been shown to exhibit favorable pharmacokinetic profiles, making it an ideal candidate for targeting brain disorders. For instance, researchers have explored its role in GABA receptor modulation, which is crucial for treating conditions like epilepsy and anxiety disorders.

The synthesis of 1-(3-fluorophenyl)methyl-1,4-diazepane involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic methods has improved the efficiency and yield of this synthesis, making it more accessible for large-scale production. Recent advancements in green chemistry have also provided environmentally friendly alternatives for synthesizing this compound.

In terms of biological activity, 1-(3-fluorophenyl)methyl-1,4-diazepane has demonstrated selective binding to various protein targets. For example, studies using X-ray crystallography have revealed its ability to interact with key residues in enzyme active sites, suggesting its potential as an inhibitor or activator depending on the target. This versatility underscores its value in drug design and optimization.

Another area where 1-(3-fluorophenyl)methyl-1,4-diazepane has shown promise is in the development of prodrugs. Its ability to undergo controlled cleavage under specific physiological conditions makes it an excellent candidate for delivering therapeutic agents to target tissues. Recent research has focused on optimizing its stability and release profile to enhance therapeutic efficacy.

From an analytical standpoint, the characterization of 1-(3-fluorophenyl)methyl-1,4-diazepane has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for pharmaceutical applications.

In conclusion, 1-(3-fluorophenyl)methyl-1,4-diazepane (CAS No. 749830-96-4) stands out as a versatile compound with wide-ranging applications in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new avenues for its use, this compound is poised to play a significant role in advancing drug discovery and development.